Cas no 2172092-12-3 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid
• CAS No: 2172092-12-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6141429
• PubChem ID: 165564292
• Update Time: 2025-08-03

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid
• 2-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutyl)acetic acid
• 2172092-12-3
• EN300-1549753

• Inchi： 1S/C27H30N2O6/c30-23(31)14-27(11-5-12-27)29-25(32)24-17(10-13-34-24)15-28-26(33)35-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22,24H,5,10-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： LTTICHKKAJUZNN-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC1(CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid: A Comprehensive Overview

The compound with CAS No. 2172092-12-3, known as 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and an oxolane (tetrahydrofuran) moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group, a well-known protecting group in solid-phase peptide synthesis (SPPS), is particularly valued for its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in modulating the reactivity and solubility of the molecule, making it a promising candidate for various biochemical applications.

The presence of the cyclobutane ring in this compound introduces additional complexity to its structure. Cyclobutane moieties are known for their strained geometry, which can significantly influence the molecule's conformational flexibility and interactions with biological targets. Recent research has demonstrated that such strained rings can enhance the binding affinity of small molecules to protein targets, potentially leading to more potent drug candidates.

The oxolane (tetrahydrofuran) moiety further enhances the molecule's versatility. Oxolanes are commonly used in organic synthesis as protecting groups or as components of larger molecular frameworks due to their stability and ease of manipulation. In this compound, the oxolane group contributes to the overall hydrophobicity of the molecule, which may be advantageous in certain drug delivery systems or membrane-interacting applications.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-couplings to streamline the production process. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for biological testing.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential as a modulator of key cellular pathways. For instance, it has shown promise in inhibiting enzymes involved in signal transduction processes, which are often implicated in diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems targeting intracellular compartments.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the Fmoc group and cyclobutane ring contribute significantly to its binding efficiency by forming favorable hydrogen bonds and hydrophobic interactions with target proteins. These findings underscore the importance of rational drug design in optimizing molecular properties for therapeutic applications.

From an environmental standpoint, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Results indicate that it exhibits low toxicity towards common aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term environmental fate and degradation pathways.

In conclusion, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutyl)acetic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry and biotechnology. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds immense potential for contributing to innovative therapeutic solutions across various disease areas.